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Compound of Interest

Compound Name: 5-Methyl-2-hexyne

Cat. No.: B3270837 Get Quote

An In-depth Technical Guide to 5-Methyl-2-
hexyne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methyl-2-hexyne, a valuable

building block in organic synthesis. This document details its chemical identity, physical

properties, and outlines a common synthetic route, including a detailed experimental protocol.

Spectroscopic data for characterization and key reaction pathways are also presented to

support its application in research and development.

Chemical Identity and Properties
5-Methyl-2-hexyne is an internal alkyne with the Chemical Abstracts Service (CAS) registry

number 53566-37-3.[1][2] Its molecular structure consists of a six-carbon chain with a triple

bond between the second and third carbon atoms and a methyl group at the fifth position.

Molecular Formula: C₇H₁₂[3][4]

The key physicochemical properties of 5-Methyl-2-hexyne are summarized in the table below

for easy reference.
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Property Value

CAS Number 53566-37-3

Molecular Formula C₇H₁₂

Molecular Weight 96.17 g/mol [3]

Boiling Point 102-102.5 °C

Melting Point -92.9 °C[4]

Density 0.738 g/cm³[4]

Refractive Index 1.415[4]

Synthesis of 5-Methyl-2-hexyne
A common and effective method for the synthesis of 5-Methyl-2-hexyne is the alkylation of a

terminal alkyne. This reaction involves the deprotonation of a terminal alkyne to form a highly

nucleophilic acetylide ion, which then undergoes a nucleophilic substitution reaction with an

appropriate alkyl halide.

For the synthesis of 5-Methyl-2-hexyne, propyne can be deprotonated using a strong base like

sodium amide (NaNH₂) in a suitable solvent, such as liquid ammonia or an inert organic

solvent. The resulting propynide anion is then reacted with an isobutyl halide, such as isobutyl

bromide, to yield the desired product.
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Caption: General reaction pathway for the synthesis of 5-Methyl-2-hexyne via alkylation of

propyne.

Detailed Experimental Protocol
The following is a representative experimental protocol for the synthesis of 5-Methyl-2-hexyne.

Note: This is a generalized procedure and should be adapted and performed by qualified

personnel in a properly equipped laboratory, following all necessary safety precautions.

Materials:

Propyne (gas or condensed liquid)
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Sodium amide (NaNH₂)

Isobutyl bromide

Liquid ammonia (or a suitable inert solvent like THF or dioxane)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Deprotonation: In a three-necked round-bottom flask equipped with a dry ice condenser, a

gas inlet tube, and a mechanical stirrer, condense a sufficient amount of liquid ammonia

(e.g., 200 mL for a 0.5 mol scale reaction).

Carefully add sodium amide (e.g., 0.55 mol) in portions to the liquid ammonia with stirring.

Bubble propyne gas through the stirred suspension until the blue color of the dissolved

sodium amide disappears, indicating the complete formation of the sodium propynide.

Alternatively, if using condensed propyne, add it dropwise.

Alkylation: After the formation of the propynide is complete, slowly add a solution of isobutyl

bromide (e.g., 0.5 mol) in anhydrous diethyl ether (e.g., 50 mL) to the reaction mixture.

Maintain the temperature of the reaction below the boiling point of liquid ammonia (-33 °C).

After the addition is complete, allow the reaction mixture to stir for several hours, and then let

the ammonia evaporate overnight under a fume hood.

Work-up: Carefully quench the reaction mixture by the slow addition of a saturated aqueous

ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3 x 50 mL).

Combine the organic extracts and wash them with water and then brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by

rotary evaporation.

Purification: Purify the crude product by fractional distillation to obtain pure 5-Methyl-2-
hexyne.

Spectroscopic Characterization
The structure of 5-Methyl-2-hexyne can be confirmed using various spectroscopic techniques.

While a comprehensive set of spectra for this specific compound is not readily available in

public databases, the expected characteristic signals are outlined below based on its structure

and data from similar compounds.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show signals corresponding to the different types of protons in the molecule. The methyl group

attached to the sp³ carbon adjacent to the triple bond would appear as a singlet or a narrow

triplet. The methylene protons would appear as a multiplet, and the terminal methyl groups of

the isobutyl moiety would appear as a doublet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum would provide

key information about the carbon skeleton. The two sp-hybridized carbons of the alkyne would

appear in the characteristic region for alkynes (typically δ 65-90 ppm). The sp³-hybridized

carbons of the methyl and isobutyl groups would appear in the upfield region of the spectrum.

IR (Infrared) Spectroscopy: The IR spectrum of 5-Methyl-2-hexyne would exhibit a

characteristic, though weak, absorption band for the C≡C triple bond stretch in the region of

2100-2260 cm⁻¹. The C-H stretching vibrations of the alkyl groups would be observed in the

2850-3000 cm⁻¹ region.[5]

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) at m/z

= 96, corresponding to the molecular weight of 5-Methyl-2-hexyne.[6] Fragmentation patterns

would be consistent with the loss of alkyl groups.

Logical Workflow for Technical Guide Development
The creation of this technical guide followed a structured workflow to ensure comprehensive

and accurate information delivery for the target audience.
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Caption: A logical workflow diagram illustrating the key stages in the development of this

technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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